Cas no 71741-75-8 (2(3H)-Furanone, 5-cyclopentyldihydro-3-methylene-5-(2-thienyl)-)

2(3H)-Furanone, 5-cyclopentyldihydro-3-methylene-5-(2-thienyl)- structure
71741-75-8 structure
Product Name:2(3H)-Furanone, 5-cyclopentyldihydro-3-methylene-5-(2-thienyl)-
CAS No:71741-75-8
MF:C14H16O2S
MW:248.340642929077
CID:545121
PubChem ID:13233336
Update Time:2025-04-19

2(3H)-Furanone, 5-cyclopentyldihydro-3-methylene-5-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Furanone, 5-cyclopentyldihydro-3-methylene-5-(2-thienyl)-
    • 5-cyclopentyl-3-methylidene-5-thiophen-2-yloxolan-2-one
    • 71741-75-8
    • 5-Cyclopentyl-3-methylidene-5-(thiophen-2-yl)oxolan-2-one
    • DTXSID30530628
    • Inchi: 1S/C14H16O2S/c1-10-9-14(16-13(10)15,11-5-2-3-6-11)12-7-4-8-17-12/h4,7-8,11H,1-3,5-6,9H2
    • InChI Key: LMQYCKYRSOEPJU-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C1(CC(=C)C(=O)O1)C1CCCC1

Computed Properties

  • Exact Mass: 248.08718
  • Monoisotopic Mass: 248.08710092g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • PSA: 26.3
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